Advanced Synthetic and Application Guide for 3-Amino-2-chloro-4,5-difluorobenzoic Acid (CAS 191873-07-1)
Advanced Synthetic and Application Guide for 3-Amino-2-chloro-4,5-difluorobenzoic Acid (CAS 191873-07-1)
Executive Summary
As a Senior Application Scientist specializing in halogenated building blocks, I frequently encounter challenges with the chemoselectivity and reactivity of polyhalogenated aromatics. 3-Amino-2-chloro-4,5-difluorobenzoic acid (CAS 191873-07-1) is a highly functionalized, privileged scaffold utilized extensively in medicinal chemistry. Featuring orthogonal reactive sites—a carboxylic acid, an aniline amine, and nucleophilic aromatic substitution (SNAr) potential at the fluorine atoms—this compound is an invaluable intermediate for synthesizing complex active pharmaceutical ingredients (APIs), including novel fluoroquinolone antibiotics, targeted kinase inhibitors, and advanced prodrugs.
This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural activity relationships (SAR), and a self-validating synthetic protocol designed to maximize yield while preserving critical carbon-halogen bonds.
Physicochemical Profiling & Structural Activity
The presence of a chlorine atom and two fluorine atoms on the benzoic acid core presents a unique electronic environment. The strong inductive electron-withdrawing effect (-I) of these halogens significantly lowers the pKa of the carboxylic acid, enhancing its solubility in basic aqueous media. Simultaneously, this electron-withdrawing nature deactivates the aromatic ring toward electrophilic attack and drastically reduces the nucleophilicity of the aniline nitrogen.
When designing coupling protocols for this scaffold, one must account for this reduced nucleophilicity by employing highly active coupling reagents (e.g., HATU) or proceeding via acid chloride formation, rather than relying on standard EDC/HOBt conditions. Furthermore, polyfluorinated benzoic acids have been shown to improve the agonistic and antagonistic activity of target proteins through enhanced halogen bonding interactions[1].
Quantitative Data Summary
The following table summarizes the critical physicochemical and safety parameters for this compound to guide laboratory handling and analytical profiling[2]:
| Parameter | Specification / Value |
| Chemical Name | 3-Amino-2-chloro-4,5-difluorobenzoic acid |
| CAS Registry Number | 191873-07-1 |
| Molecular Formula | C₇H₄ClF₂NO₂ |
| Molecular Weight | 207.56 g/mol |
| Physical Form | Off-white to pale yellow powder |
| Storage Temperature | Room Temperature (RT), sealed in dry conditions |
| Hazard Statements | H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3) |
| GHS Signal Word | Warning |
Mechanistic Pathway: Chemoselective Synthesis
The synthesis of 3-Amino-2-chloro-4,5-difluorobenzoic acid typically originates from the commercially available 2-chloro-4,5-difluorobenzoic acid. The pathway involves a regioselective nitration directed by the synergistic effects of the existing substituents, followed by a highly controlled, chemoselective reduction.
Chemoselective synthetic pathway of 3-Amino-2-chloro-4,5-difluorobenzoic acid.
Experimental Protocol: Chemoselective Reduction
Objective: To synthesize 3-Amino-2-chloro-4,5-difluorobenzoic acid from its nitro precursor with >98% purity, avoiding hydrodehalogenation.
Causality & Rationale: Standard catalytic hydrogenation (e.g., Pd/C with H₂) is strictly contraindicated for this substrate due to the high risk of hydrodechlorination at the C2 position. To preserve the critical C-Cl bond, a mild, single-electron transfer reduction using Iron (Fe) powder and Ammonium Chloride (NH₄Cl) is employed. This Béchamp-type reduction ensures absolute chemoselectivity.
Step-by-Step Methodology
Step 1: Reagent Preparation & Setup
-
Charge a 500 mL 3-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer with 2-chloro-4,5-difluoro-3-nitrobenzoic acid (1.0 eq, 10 mmol).
-
Suspend the starting material in a solvent mixture of Ethanol/Water (4:1 v/v, 100 mL).
-
Causality: The EtOH/H₂O mixture ensures optimal solubility of the organic substrate while providing the necessary protic environment to drive the reduction mechanism.
Step 2: Activation of the Reducing Agent
-
Add Iron powder (325 mesh, 5.0 eq) and Ammonium Chloride (NH₄Cl, 2.0 eq) to the stirring solution at room temperature.
-
Causality: NH₄Cl acts as a mild proton source that activates the iron surface without lowering the pH enough to cause unwanted side reactions or equipment corrosion, which is a severe risk when using strong acids like HCl.
Step 3: Thermal Initiation & Self-Validating Monitoring
-
Heat the reaction mixture to 75°C under a nitrogen atmosphere for 2–3 hours.
-
In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using Dichloromethane/Methanol (9:1) as the eluent. The starting material (UV active, higher Rf) must cleanly convert to a highly polar, ninhydrin-positive baseline spot corresponding to the aniline product.
-
Self-Validation: The reaction is deemed complete and validated when LC-MS confirms the total disappearance of the nitro peak (m/z [M-H]⁻ 236) and the emergence of the amino peak (m/z [M-H]⁻ 206).
Step 4: Workup & Isolation
-
Cool the mixture to room temperature and filter it through a pad of Celite to remove the iron sludge. Wash the pad generously with hot ethanol (3 × 30 mL).
-
Causality: Iron oxides form a fine suspension that can trap the product; washing with hot ethanol disrupts these aggregates and maximizes recovery yield.
-
Concentrate the filtrate in vacuo to remove the ethanol. Acidify the remaining aqueous layer to pH 3 using 1M HCl to precipitate the product.
-
Isolate the product via vacuum filtration, wash with cold water, and dry under high vacuum at 40°C to afford the pure 3-Amino-2-chloro-4,5-difluorobenzoic acid.
Applications in Advanced Therapeutics
Beyond serving as an intermediate for traditional fluoroquinolones, polyfluorinated benzoic acids are increasingly utilized in cutting-edge oncology treatments. For instance, fluorinated benzoic acid mustards have been successfully deployed in gene-directed enzyme prodrug therapy (GDEPT). In these systems, di- and trifluorinated prodrugs are efficiently cleaved by bacterial enzymes like carboxypeptidase G2 (CPG2) to release active cytotoxic agents directly into the tumor microenvironment, significantly extending in vivo therapeutic activity[3]. The unique steric and electronic profile of the 3-amino-2-chloro-4,5-difluoro substitution pattern makes it an ideal candidate for developing next-generation, highly targeted prodrugs with optimized enzymatic cleavage rates.
References
-
PubMed / National Institutes of Health (NIH). "Novel fluorinated prodrugs for activation by carboxypeptidase G2 showing good in vivo antitumor activity in gene-directed enzyme prodrug therapy". NIH. Available at:[Link]
Sources
- 1. ossila.com [ossila.com]
- 2. 3-amino-2-chloro-4,5-difluorobenzoic acid hydrochloride | 2219408-23-6 [sigmaaldrich.com]
- 3. Novel fluorinated prodrugs for activation by carboxypeptidase G2 showing good in vivo antitumor activity in gene-directed enzyme prodrug therapy - PubMed [pubmed.ncbi.nlm.nih.gov]




